Cas no 2137930-52-8 (pyrrolidine-3-sulfonyl fluoride hydrochloride)

• Product Name: pyrrolidine-3-sulfonyl fluoride hydrochloride
• CAS No: 2137930-52-8
• MF: C₄H₉ClFNO₂S
• MW: 189.636162519455
• CID: 4640434
• Update Time: 2025-05-19

pyrrolidine-3-sulfonyl fluoride hydrochloride Chemical and Physical Properties

Names and Identifiers

• pyrrolidine-3-sulfonyl fluoride hydrochloride

• Inchi： 1S/C4H8FNO2S.ClH/c5-9(7,8)4-1-2-6-3-4;/h4,6H,1-3H2;1H
• InChI Key： VODCLWNXBWHCRR-UHFFFAOYSA-N
• SMILES： S(C1CNCC1)(=O)(=O)F.Cl

Additional information on pyrrolidine-3-sulfonyl fluoride hydrochloride

Pyrrolidine-3-Sulfonyl Fluoride Hydrochloride: A Comprehensive Overview

Pyrrolidine-3-sulfonyl fluoride hydrochloride, with the CAS number 2137930-52-8, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic compound, and is characterized by the presence of a sulfonyl fluoride group attached to the third carbon of the pyrrolidine ring. The hydrochloride salt form indicates that it exists as a zwitterionic structure, which is common for compounds with both acidic and basic functionalities.

The structure of pyrrolidine-3-sulfonyl fluoride hydrochloride is particularly interesting due to the combination of a sulfonyl group (SO₂) and a fluoride ion (F⁻). The sulfonyl group is known for its strong electron-withdrawing properties, which can significantly influence the reactivity of the molecule. The presence of the pyrrolidine ring provides a rigid framework that can enhance the stability and reactivity of the compound in various chemical reactions. Recent studies have shown that this compound exhibits unique reactivity in organocatalysis and click chemistry, making it a valuable tool in modern synthetic methodologies.

One of the key areas where pyrrolidine-3-sulfonyl fluoride hydrochloride has found application is in the development of new catalysts for organic transformations. Researchers have demonstrated that this compound can act as an efficient catalyst in the synthesis of complex molecules, such as pharmaceutical agents and advanced materials. Its ability to facilitate enantioselective reactions has made it particularly valuable in asymmetric catalysis, where high enantiomeric excess is required.

In addition to its catalytic applications, pyrrolidine-3-sulfonyl fluoride hydrochloride has also been explored for its potential in materials science. Recent studies have shown that this compound can be used as a building block for the synthesis of novel polymers and nanomaterials. Its unique electronic properties make it suitable for applications in electronics, optics, and energy storage devices.

The synthesis of pyrrolidine-3-sulfonyl fluoride hydrochloride typically involves multi-step processes that require careful control over reaction conditions. One common approach involves the sulfonation of pyrrolidine followed by fluorination to introduce the sulfonyl fluoride group. The formation of the hydrochloride salt is often achieved through acidification with hydrochloric acid, which ensures the stability of the final product.

The chemical stability of pyrrolidine-3-sulfonyl fluoride hydrochloride has been extensively studied under various conditions. Research indicates that this compound is stable under neutral and mildly acidic conditions but can undergo decomposition in strongly basic environments. Its thermal stability has also been evaluated, with studies showing that it retains its structure up to temperatures around 150°C before undergoing degradation.

In terms of safety considerations, while pyrrolidine-3-sulfonyl fluoride hydrochloride is not classified as a hazardous material under standard conditions, proper handling procedures should be followed due to its chemical reactivity. Gloves and protective eyewear are recommended when working with this compound to minimize exposure risks.

The future prospects for pyrrolidine-3-sulfonyl fluoride hydrochloride are promising, with ongoing research exploring its potential in drug discovery, materials science, and green chemistry. Its unique combination of electronic properties and structural flexibility makes it an attractive candidate for developing innovative solutions across multiple disciplines.